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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

exhaust dyeing of cellulosic substrates, such as cotton, with C.I. Reactive Orange 86. This

document is intended to guide laboratory-scale dyeing operations, offering insights into the

reaction mechanism, key process parameters, and a step-by-step experimental workflow.

Introduction
C.I. Reactive Orange 86 is an azo-class reactive dye that forms a covalent bond with the

hydroxyl groups of cellulosic fibers under alkaline conditions, resulting in dyeings with high

wash fastness.[1][2] The exhaust dyeing method is a common batch process where the textile

substrate is circulated in a dye bath that gradually becomes exhausted of the dye.[3][4] The

process is critically dependent on parameters such as temperature, pH, electrolyte

concentration, and time to ensure even dye uptake and efficient fixation.[5] Reactive Orange
86 is typically classified as a "hot brand" reactive dye, necessitating higher temperatures for

optimal fixation.[6][7]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the exhaust dyeing of

cotton with Reactive Orange 86. These values are based on typical procedures for hot brand

reactive dyes and should be optimized for specific substrates and desired shade depths.
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Table 1: General Recipe for Exhaust Dyeing of Cotton with Reactive Orange 86

Parameter Value Unit Notes

Dye Concentration 0.5 - 4.0 % o.w.f.*

Dependent on the

desired depth of

shade.

Liquor Ratio 1:10 - 1:30 -

Ratio of the weight of

the dyeing liquor to

the weight of the

fabric.[8]

Salt (Glauber's Salt or

NaCl)
20 - 80 g/L

Acts as an exhausting

agent to promote dye

uptake.[5][8]

Alkali (Soda Ash,

Na₂CO₃)
5 - 20 g/L

Acts as a fixing agent

to create an alkaline

environment for the

dye-fiber reaction.[5]

[8]

Wetting Agent 0.5 - 1.0 g/L

Improves the

wettability of the

fabric.[8]

Sequestering Agent 0.5 - 1.0 g/L

Sequesters hard

water ions that can

interfere with dyeing.

[8]

*% o.w.f. = on the weight of fabric

Table 2: Process Parameters for Exhaust Dyeing
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Parameter Value Unit Phase

Initial Temperature 30 - 40 °C Exhaustion

Exhaustion

Temperature
80 - 95 °C Exhaustion

Fixation Temperature 80 - 95 °C Fixation

Exhaustion Time 30 - 45 minutes Exhaustion

Fixation Time 45 - 60 minutes Fixation

pH (Exhaustion) 6.0 - 7.0 - Exhaustion

pH (Fixation) 10.5 - 11.5 - Fixation

Experimental Protocol: Exhaust Dyeing of Cotton
with Reactive Orange 86
This protocol details a laboratory procedure for dyeing a 10-gram sample of pre-scoured and

bleached cotton fabric to a medium depth of shade.

3.1. Materials and Reagents:

Pre-scoured and bleached 100% cotton fabric (10 g)

C.I. Reactive Orange 86

Sodium Chloride (NaCl) or Glauber's Salt (Na₂SO₄)

Sodium Carbonate (Soda Ash, Na₂CO₃)

Wetting agent

Sequestering agent

Acetic Acid (for neutralization)

Non-ionic soaping agent
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Distilled or deionized water

Laboratory dyeing machine or a thermostatically controlled water bath with a stirrer

Beakers, graduated cylinders, and a precision balance

pH meter or pH indicator strips

3.2. Stock Solution Preparation:

Dye Stock Solution (1% w/v): Accurately weigh 1.0 g of Reactive Orange 86 powder. Make

a smooth paste with a small amount of cold water, then dissolve it completely in 100 mL of

warm water (approx. 50°C).

Salt Solution (200 g/L): Dissolve 20.0 g of NaCl or Na₂SO₄ in distilled water and make up the

volume to 100 mL.

Alkali Solution (100 g/L): Dissolve 10.0 g of Na₂CO₃ in distilled water and make up the

volume to 100 mL.

3.3. Dyeing Procedure:

Dye Bath Preparation:

Set the liquor ratio to 1:20. For a 10 g fabric sample, the total dye bath volume will be 200

mL.

To a 250 mL beaker or the dyeing vessel, add 150 mL of distilled water.

Add 1 mL of wetting agent stock solution (assuming a 10% stock) and 1 mL of

sequestering agent stock solution (assuming a 10% stock) to achieve a concentration of

0.5 g/L each.

Adjust the initial pH of the dye bath to 6.5 - 7.0 if necessary.

Place the pre-wetted 10 g cotton fabric into the dye bath.

Set the temperature to 30°C and allow the fabric to run for 5-10 minutes for even wetting.
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Exhaustion Phase:

Add the required amount of dye stock solution. For a 2% shade, add 20 mL of the 1% dye

stock solution.

Gradually raise the temperature to 85°C over 30 minutes.

After reaching 85°C, add the required amount of salt solution. For a 60 g/L concentration,

add 60 mL of the 200 g/L salt solution in three portions over 15 minutes.

Continue the dyeing process at 85°C for an additional 30 minutes to allow for dye

exhaustion.

Fixation Phase:

After the exhaustion phase, carefully add the required amount of alkali solution. For a 15

g/L concentration, add 30 mL of the 100 g/L soda ash solution to the dye bath over 10-15

minutes. This will raise the pH to approximately 10.5-11.5.[8]

Continue dyeing at 85°C for 45-60 minutes to ensure complete fixation of the dye to the

fiber.

3.4. After-treatment (Wash-off):

Drain the dye bath and rinse the fabric thoroughly with cold running water until the water

runs clear.

Neutralize the fabric by treating it in a bath containing 1 g/L of acetic acid at 50°C for 10

minutes.

Prepare a soaping bath containing 2 g/L of a non-ionic soaping agent at a 1:20 liquor ratio.

Treat the dyed fabric in the soaping bath at a boil (95-100°C) for 10-15 minutes to remove

any unfixed or hydrolyzed dye.

Rinse the fabric with hot water, followed by a final cold water rinse.

Squeeze the excess water from the fabric and allow it to air dry.
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Visualizations
Diagram 1: Exhaust Dyeing Workflow for Reactive Orange 86
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Click to download full resolution via product page

Caption: Workflow for the exhaust dyeing of cotton with Reactive Orange 86.

Diagram 2: Signaling Pathway of Reactive Dye Fixation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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